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Introduction Carbazole-based organic materials are integral to the advancement of
optoelectronic devices, such as Organic Light-Emitting Diodes (OLEDS), owing to their
excellent hole-transporting properties, high thermal stability, and high triplet energy.[1] A critical
metric for evaluating the performance of these devices is Quantum Efficiency (QE), which
guantifies the device's ability to convert electrical energy into light. This document provides a
detailed protocol for the experimental setup and measurement of both External Quantum
Efficiency (EQE) and Internal Quantum Efficiency (IQE) in carbazole-based devices.

Fundamental Principles of Quantum Efficiency
Quantum efficiency in OLEDs is categorized into two key types:
« Internal Quantum Efficiency (IQE): This is the ratio of the number of photons generated

within the device's emissive layer to the number of electrons injected into it.[2][3] It reflects
the intrinsic radiative efficiency of the carbazole-based material.
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» External Quantum Efficiency (EQE): This is the ratio of the number of photons emitted out of
the device to the number of injected electrons.[3][4] EQE is the value measured
experimentally and is influenced by how much light can escape from the device.

The relationship between these efficiencies is defined by the light out-coupling factor (n_out),
which is the fraction of internally generated photons that successfully escape the device.[1] For
many standard OLED structures, the out-coupling efficiency is typically in the range of 20-30%.

[1]
The fundamental relationship is:

EQE = IQE x n_out[1][2]

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Relationship between Internal and External Quantum Efficiency.

Experimental Protocols
Protocol 2.1: Fabrication of a Carbazole-Based OLED
Device

This protocol describes a common method for fabricating a carbazole-based OLED for testing,
often using a combination of spin-coating and thermal evaporation.[1][5]

Materials and Equipment:
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Indium Tin Oxide (ITO) coated glass substrates

Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) solution

Carbazole-based emissive material

Lithium Fluoride (LiF)

Aluminum (Al)

Spin coater

Thermal evaporator system

UV-Ozone or plasma cleaner

Procedure:

Substrate Cleaning: Clean the ITO-coated glass substrates sequentially in an ultrasonic bath
with detergent, deionized water, acetone, and isopropanol. Dry the substrates with a nitrogen
gun.

Substrate Treatment: Treat the cleaned ITO surface with UV-Ozone or oxygen plasma to
increase its work function and improve hole injection.

Hole Injection Layer (HIL): Spin-coat a layer of PEDOT:PSS (typically 30-40 nm thick) onto
the ITO substrate.[5] Anneal the substrate according to the material's specifications.

Emissive Layer (EML): Deposit the carbazole-based emissive material. This can be done via
spin-coating from a solution or through thermal evaporation in a high-vacuum chamber. A
typical thickness is between 70-80 nm.[5]

Electron Injection Layer (EIL): Thermally evaporate a thin layer of LiF (approximately 1 nm).

[5]

Cathode Deposition: Thermally evaporate the Aluminum (Al) cathode (approximately 150
nm) on top of the LiF layer.[5] The deposition should be done through a shadow mask to
define the active area of the device.
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» Encapsulation: To prevent degradation from air and moisture, encapsulate the device using a
UV-curable epoxy and a glass coverslip in a nitrogen-filled glovebox.

Protocol 2.2: Measurement of External Quantum
Efficiency (EQE)

The EQE of an OLED is measured by simultaneously recording its electrical input and optical
output.

Equipment:

 Integrating Sphere with a calibrated photodetector or fiber-coupled spectrometer
e Source Measure Unit (SMU), such as a Keithley 2400

o Computer with control and data acquisition software

Procedure:

o System Setup: Mount the fabricated OLED device at the center of the integrating sphere.
Connect the device electrodes to the SMU.

» Device Operation: Apply a forward voltage bias to the device using the SMU to inject current
and induce electroluminescence.

o Data Acquisition: Sweep the current density across the device's operating range. For each
current density point:

o Record the current (I) and voltage (V).

o Measure the total optical power and the electroluminescence (EL) spectrum of the emitted
light using the calibrated spectrometer connected to the integrating sphere.[6]

o EQE Calculation:

o Calculate the number of injected electrons per second (N_electrons) using the measured
current:
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» N_electrons =1/ q (where q is the elementary charge, 1.602 x 10-1° C).[7]

o Calculate the number of emitted photons per second (N_photons) by integrating the
measured EL spectral radiant flux (®(A)) over all wavelengths:

» N_photons =[[®(A) * A/ (h * c)] dA (where h is Planck's constant and c is the speed of
light).

o The External Quantum Efficiency is then calculated as the ratio:
» EQE (%) = (N_photons / N_electrons) x 100.[4]

e Analysis: Plot the calculated EQE as a function of current density and luminance to analyze
device performance, including efficiency roll-off at high brightness.
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Caption: Experimental workflow for measuring External Quantum Efficiency.

Protocol 2.3: Estimation of Internal Quantum Efficiency

(IQE)

The IQE cannot be measured directly via electroluminescence but can be estimated from the
experimental EQE if the light out-coupling efficiency (n_out) is known or can be reasonably
approximated.
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Procedure:
e Determine Light Out-coupling Efficiency (n_out):

o Approximation: For initial analysis of standard bottom-emitting devices on glass, a value of
n_out = 0.2-0.3 (20-30%) can be used as a first-order approximation.[1]

o Modeling: For a more accurate determination, use optical simulation software (e.g., based
on the transfer matrix method). This requires knowledge of the refractive index and
thickness of each layer in the device stack.[8][9] The simulation calculates the fraction of
light that escapes into the air versus being trapped in waveguide or surface plasmon
polariton modes.

e Calculate IQE:

o Using the experimentally determined EQE and the estimated or modeled n_out, calculate
the IQE:

s IQE (%) = EQE (%) / n_out

Data Presentation

Quantitative data from QE measurements should be summarized for clear comparison. Below
are tables with representative data for carbazole-based OLEDs based on published results.

Table 1: Example Device Architecture for a Carbazole-Based OLED
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| Cathode | Aluminum (Al) | Thermal Evaporation | 150 |[5] |

Table 2: Representative Performance Data for Carbazole-Based OLEDs
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| Carbazole-Derived Emitter | 5.0 - 7.0 | 10,000 | - | 6.0 |[12] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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